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Compound of Interest

Compound Name: AZD2389

Cat. No.: B15606120 Get Quote

This document provides procedural guidance for the safe handling and disposal of AZD2389,

an orally active and potent Fibroblast Activation Protein (FAP) inhibitor intended for research

purposes.[1][2] Adherence to these guidelines is crucial for maintaining laboratory safety and

ensuring environmental compliance. Researchers, scientists, and drug development

professionals should integrate these procedures into their standard laboratory safety protocols.

Disclaimer: The information provided herein is for guidance purposes and is based on general

best practices for laboratory chemical waste. The primary and most authoritative source of

information for handling and disposal of AZD2389 is the Safety Data Sheet (SDS) provided by

the manufacturer.[1] Always consult the SDS and your institution's Environmental Health and

Safety (EHS) department before handling or disposing of this compound.

Pre-Disposal and Handling Considerations
Before beginning any work with AZD2389, it is imperative to have a comprehensive disposal

plan in place. This includes identifying the correct waste streams and understanding the

necessary personal protective equipment (PPE).

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile) are required.

Eye Protection: Safety glasses or goggles are mandatory.
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Lab Coat: A standard laboratory coat should be worn at all times.

Step-by-Step Disposal Procedures
The proper disposal method for AZD2389 depends on its form (e.g., pure compound, solution)

and the materials it has contaminated.

Step 1: Segregation of Waste Isolate all waste materials contaminated with AZD2389 from

general laboratory trash. This includes:

Unused or expired AZD2389 compound.

Solutions containing AZD2389.

Contaminated consumables (e.g., pipette tips, vials, gloves, bench paper).

Empty original containers.

Step 2: Disposal of Unused/Expired AZD2389 Unused or expired AZD2389 should be treated

as chemical waste.

Do Not dispose of the solid compound or its solutions down the drain or in regular trash.[3]

Place the original container with the unused compound into a designated hazardous waste

container.

If the compound is in a solution, it should be collected in a sealed, properly labeled, and

leak-proof hazardous waste container.

Step 3: Disposal of Contaminated Materials Items that have come into contact with AZD2389
must be disposed of as hazardous waste.[4]

Solid Waste: Items such as contaminated gloves, pipette tips, and paper towels should be

collected in a dedicated, clearly labeled hazardous waste bag or container.[4]

Sharps: Any sharps (e.g., needles, syringes) used with AZD2389 must be placed in a

designated sharps container.[4][5]
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Liquid Waste: All solutions containing AZD2389 should be collected in a labeled, sealed

container for hazardous liquid waste.

Step 4: Decontamination of Glassware Reusable glassware should be decontaminated before

washing. Consult your institution's EHS guidelines for appropriate decontamination procedures,

which may involve rinsing with a suitable solvent that is then collected as hazardous waste.

Step 5: Labeling and Storage of Waste

Clearly label all hazardous waste containers with "Hazardous Waste" and the full chemical

name: "AZD2389".

List all components of any waste mixtures, including solvents and their approximate

concentrations.

Store waste containers in a designated, secure secondary containment area until they are

collected by your institution's EHS department.

Summary of Disposal Guidelines
The following table summarizes the key disposal information for different types of waste

generated while working with AZD2389.
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Waste Type Disposal Container Key Instructions

Unused/Expired AZD2389
Labeled Hazardous Chemical

Waste

Keep in original container if

possible. Do not mix with other

waste streams unless directed

by EHS.

Solutions of AZD2389
Labeled Hazardous Liquid

Waste

Collect all solutions, including

rinse from decontaminated

glassware. Ensure the

container is sealed and

compatible with the solvents

used.

Contaminated Solid Waste
Labeled Hazardous Solid

Waste Bag/Bin

Includes gloves, pipette tips,

bench paper, etc.[4]

Contaminated Sharps
FDA-Cleared Sharps

Container

Needles, syringes, or other

sharps that have contacted

AZD2389.[5]

Empty Original Vials
Labeled Hazardous Chemical

Waste

Even "empty" containers may

retain residue and should be

disposed of as hazardous

waste.[6] Scratch out any

proprietary information before

disposal.[3]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

materials related to AZD2389.
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Caption: Workflow for AZD2389 Waste Segregation and Disposal.

This guide is intended to build a foundation of safety and trust for laboratory professionals

handling novel compounds like AZD2389. By providing clear, actionable steps, we aim to be

the preferred source for essential information on laboratory safety and chemical handling.

Always prioritize safety and consult official documentation and safety officers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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